Cas no 4480-83-5 (Diglycolic anhydride)

Diglycolic anhydride Properties

Names and Identifiers

• Diglycolic anhydride
• 1,4-Dioxane-2,6-dione
• Oxydiacetic anhydride
• p-Dioxane-2,6-dione
• Diglycolic acid anhydride
• PIYNUZCGMLCXKJ-UHFFFAOYSA-N
• Diglycolic anhydride, 97%
• digylcolicanhydride
• 4-Maleimidobutyric acid hydrazide hydrochloride
• (R)-1-Methyl-2-pyrrolidineethanamine dihydrochloride
• Diglycolicanhydride
• Digylcolic anhydride
• Acetic acid, oxydi-, cyclic anhydride
• PubChem24331
• PubChem24330
• PubChem24329
• PubChem24315
• [
• [1,4]Dioxane-2,6-dione
• Q-102048
• RKE2JJ6VPJ
• HY-W074326
• D90041
• BP-31064
• AS-57518
• CS-0108764
• Diglycolic anhydride, technical grade, 90%
• EN300-18598
• D2308
• 4480-83-5
• NS00031458
• UNII-RKE2JJ6VPJ
• SCHEMBL88159
• EINECS 224-761-5
• Acetic acid, 2,2'-oxybis-, cyclic anhydride
• DTXSID90196305
• AKOS001075962
• MFCD00006677
• 1,4-Dioxan-2,6-dione
• Z85923414
• SY005494
• FT-0624934
• A7106
• ALBB-035717
• DTXCID60118796
• DB-051251
• +Expand

• MDL： MFCD00006677
• InChIKey： PIYNUZCGMLCXKJ-UHFFFAOYSA-N
• Inchi： 1S/C4H4O4/c5-3-1-7-2-4(6)8-3/h1-2H2
• SMILES： O1C([H])([H])C(=O)OC(C1([H])[H])=O
• BRN： 112527

Computed Properties

• Exact Mass: 116.01100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 116.011
• Heavy Atom Count: 8
• Complexity: 114
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 52.6

Experimental Properties

• LogP: -0.91360
• PSA: 52.60000
• Refractive Index: 1.5800 (estimate)
• Boiling Point: 130°C/20mmHg(lit.)
• Melting Point: 94.0 to 98.0 deg-C
• Flash Point: 240-241°C
• Solubility: Soluble in chloroform.
• Color/Form: Lumpy powder
• Solubility: Uncertain
• Sensitiveness: Moisture Sensitive
• Density: 1.4230

Diglycolic anhydride Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26-S36-S24/25
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38
• Hazard Level：8
• Dangerous goods sign： Xi
• Hazardous Material transportation number：2923
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Prompt：warning
• Storage Condition：Keep container closed when not in use. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances. Avoid moisture.
• PackingGroup：III
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：8
• FLUKA BRAND F CODES：10-21

Diglycolic anhydride Customs Data

• HS CODE：29189090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters